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Compound of Interest

Compound Name: Metoclopramide Hydrochloride

Cat. No.: B000254 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for the handling and disposal of Metoclopramide Hydrochloride, a compound

that, while valuable in research, requires careful management to mitigate risks. Adherence to

these protocols is critical for personal safety and regulatory compliance.

Metoclopramide Hydrochloride is harmful if swallowed and may cause respiratory irritation or

damage to the neurological system with prolonged exposure.[1] Therefore, stringent adherence

to safety protocols is essential.

Occupational Exposure Limits
While specific Occupational Safety and Health Administration (OSHA), National Institute for

Occupational Safety and Health (NIOSH), and American Conference of Governmental

Industrial Hygienists (ACGIH) exposure limits are not readily available for Metoclopramide
Hydrochloride, an internal occupational exposure limit has been established by Pfizer.[2][3][4]

Organization Limit Type Value

Pfizer OEL TWA-8 Hr 40 µg/m³[3]

OEL: Occupational Exposure Limit TWA: Time-Weighted Average
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Procedural Guidance for Safe Handling and
Disposal
This section outlines a step-by-step process for the safe handling of Metoclopramide
Hydrochloride, from receipt of the material to its final disposal.

Engineering Controls and Personal Protective
Equipment (PPE)
Prior to handling, ensure that appropriate engineering controls are in place and all necessary

PPE is readily available and in good condition.

Ventilation: Use in a well-ventilated area.[2] A local exhaust ventilation system is

recommended to keep airborne concentrations low.[2] Facilities should be equipped with an

eyewash fountain.[2]

Eye and Face Protection: Chemical splash-resistant safety glasses or goggles with side

protection are mandatory.[2] A face shield may be appropriate in certain situations.[2]

Hand Protection: Wear chemically resistant gloves.[1][2] The specific glove material should

be selected based on the potential hazards and duration of use.[2]

Body Protection: A laboratory coat and closed-toed footwear are the minimum requirements.

[2] For situations with a higher risk of exposure, impervious clothing such as an apron or

jumpsuit may be necessary.[5]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below the

occupational exposure limit, or if dust formation is likely, a NIOSH/MSHA-approved respirator

should be worn.[5][6]

Safe Handling and Use
Avoid all contact with skin, eyes, and clothing.[2]

Do not breathe dust or fumes.[2]

Minimize dust generation and accumulation during handling.[2]
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Wash hands thoroughly after handling the product and before breaks.[2]

Do not eat, drink, or smoke in areas where Metoclopramide Hydrochloride is handled or

stored.[2]

Keep the container tightly closed when not in use.[2]

Storage
Store in a cool, dry, and well-ventilated area.[2]

Keep away from incompatible substances such as strong oxidizing agents.[6][7]

Protect from moisture and light by storing in light-resistant containers.[7][8]

Store at a controlled room temperature, typically between 20°C to 25°C (68°F to 77°F).[5][9]

Accidental Release Measures
In case of a spill, ensure adequate ventilation and wear appropriate PPE.[6]

Prevent further leakage if it is safe to do so.[2]

For solid spills, carefully sweep up or vacuum the material and place it into a suitable,

labeled disposal container.[2][8] Avoid generating dust.[8]

For liquid spills, absorb with an inert material and place into a suitable disposal container.[2]

After the material has been collected, ventilate the area and wash the spill site.[5]

Disposal Plan
All waste materials should be disposed of in accordance with federal, state, and local

regulations.[1][5]

It is the responsibility of the user to determine if the material is classified as hazardous waste

at the time of disposal.[1]
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For bulk quantities, one recommended disposal method is to dissolve or mix the material

with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner

and scrubber.[5]

Unused or expired medication should ideally be disposed of through a drug take-back

program.[9][10]

If a take-back program is not available, the material can be mixed with an undesirable

substance like coffee grounds or kitty litter, placed in a sealed plastic bag, and then

discarded in the trash.[10][11]

Do not flush Metoclopramide Hydrochloride down the toilet unless specifically instructed to

do so by regulatory guidelines.[9][11]

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the logical flow of procedures for safely managing

Metoclopramide Hydrochloride in a laboratory setting.
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Caption: Workflow for Handling Metoclopramide Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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